Cas no 1468978-33-7 (Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate)

Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate is a specialized organic compound featuring a unique sulfone (1,1-dioxothian) core with an aminomethyl substituent and an ester functional group. This structure confers versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The sulfone moiety enhances stability and reactivity, while the aminomethyl group offers a handle for further functionalization. The methyl ester provides a convenient precursor for hydrolysis or transesterification. Its well-defined reactivity profile makes it valuable for constructing complex molecules, particularly in medicinal chemistry where sulfone-containing scaffolds are of interest. The compound's balanced polarity ensures good solubility in common organic solvents, facilitating its use in multistep syntheses.
Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate structure
1468978-33-7 structure
Product Name:Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate
CAS No:1468978-33-7
MF:C9H17NO4S
MW:235.300581693649
CID:6506081
PubChem ID:66098919
Update Time:2025-10-29

Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • AKOS015441738
    • EN300-4328317
    • 1468978-33-7
    • methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate
    • Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate
    • Inchi: 1S/C9H17NO4S/c1-14-8(11)6-9(7-10)2-4-15(12,13)5-3-9/h2-7,10H2,1H3
    • InChI Key: BRKYCARFZHWFQO-UHFFFAOYSA-N
    • SMILES: S1(CCC(CN)(CC(=O)OC)CC1)(=O)=O

Computed Properties

  • Exact Mass: 235.08782920g/mol
  • Monoisotopic Mass: 235.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.9
  • Topological Polar Surface Area: 94.8Ų

Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate Pricemore >>

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Additional information on Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate

Comprehensive Overview of Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate (CAS No. 1468978-33-7)

Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate (CAS No. 1468978-33-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its systematic name or CAS number, belongs to a class of sulfone derivatives, which are known for their versatility in synthetic chemistry and drug development. Researchers are particularly interested in its aminomethyl and 1,1-dioxo-1lambda6-thian moieties, which contribute to its reactivity and functional diversity.

The growing interest in Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate aligns with the broader trend of exploring sulfone-containing compounds for therapeutic purposes. Sulfones are widely studied for their anti-inflammatory, antimicrobial, and anticancer properties, making them a hotspot in modern drug discovery. The compound's acetate ester group further enhances its utility as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its potential role in targeting specific enzymatic pathways, which is a key focus area in precision medicine and personalized therapeutics.

From a synthetic chemistry perspective, CAS No. 1468978-33-7 offers a valuable building block for constructing heterocyclic frameworks. Its 1,1-dioxo-1lambda6-thian core provides a stable yet reactive platform for further functionalization, which is critical in the design of novel small-molecule inhibitors. This aligns with the increasing demand for highly selective and bioavailable compounds in the pharmaceutical industry. Additionally, the compound's aminomethyl group allows for facile conjugation with other pharmacophores, enabling the development of hybrid molecules with enhanced biological activity.

In the context of green chemistry and sustainable synthesis, Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate presents opportunities for eco-friendly transformations. Researchers are exploring its use in catalytic reactions and solvent-free conditions to minimize environmental impact. This is particularly relevant given the rising emphasis on green solvents and atom-efficient processes in industrial applications. The compound's stability under mild conditions further supports its adoption in scalable synthetic routes.

The pharmacological potential of CAS No. 1468978-33-7 is also being investigated in the realm of neurodegenerative diseases and metabolic disorders. Its structural similarity to known bioactive sulfones has prompted studies into its effects on oxidative stress and inflammation, two key factors in chronic diseases. With the global burden of such conditions on the rise, the search for novel disease-modifying agents has never been more urgent. This compound's ability to modulate specific molecular targets could position it as a candidate for future therapeutic development.

In summary, Methyl 2-[4-(aminomethyl)-1,1-dioxo-1lambda6-thian-4-yl]acetate (CAS No. 1468978-33-7) represents a promising avenue for research across multiple disciplines. Its unique chemical properties, combined with the growing demand for innovative drug candidates and sustainable synthesis methods, make it a compound of significant interest. As scientific understanding of its mechanisms and applications deepens, it is likely to play an increasingly important role in advancing both chemical biology and pharmaceutical innovation.

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